4-Pyridineethanethiol Hydrochloride
Overview
Description
4-Pyridineethanethiol hydrochloride (4-PET-HCl) is an organic compound belonging to the family of thiols, which are sulfur-containing compounds. 4-PET-HCl is an important molecule that has been studied extensively due to its diverse applications in various fields of research. Its unique structure and properties make it a valuable compound for research in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Organic Synthesis : Pyridine hydrochloride is used for synthesizing chloro compounds from bromo derivatives in the pyridine and quinoline series, indicating its potential in organic synthesis (Mongin et al., 1996).
Corrosion Inhibition : 4-(Benzoimidazole-2-yl) pyridine effectively inhibits corrosion of mild steel in hydrochloric acid, providing a smooth metal surface (Resen et al., 2020).
Oligonucleotide Synthesis : Pyridine hydrochloride/imidazole is used in the synthesis of mixed base twenty-mer oligonucleotides from nucleoside reagents containing unprotected amino groups (Gryaznov & Letsinger, 1992).
Neurology : 4-Aminopyridine improves symptoms in multiple sclerosis patients by potentiating synaptic transmission and increasing muscle twitch tension (Smith, Felts, & John, 2000).
Functionalization Reactions : Pyridines can be converted into heterocyclic phosphonium salts, providing 4-position selectivity for various bond-forming processes (Dolewski, Hilton, & McNally, 2017).
Polymer Chemistry : Copolymers of 4-(4-pyridyl)-1,6-heptadiene hydrochloride and sulfur dioxide show promising properties as solvents (Amemiya, Katayama, & Harada, 1975).
Drug Development : Mycobacterium tuberculosis BCG produces 4-pyridine methanol from isoniazid, which has potential as an antitubercular drug (Youatt, 1961).
Chemical Transformations : A novel strategy for highly efficient hydrogenation of the pyridine nucleus using a low-cost Pd–C catalyst under mild conditions has been developed (Cheng et al., 2009).
Catalysis : 4-(N,N-Dimethylamino)pyridine hydrochloride is a recyclable catalyst for acylation of inert alcohols and phenols under base-free conditions (Liu, Ma, Liu, & Wang, 2014).
Materials Science : The 3'-diethylaminomethyl-substituted compounds show promising antileishmanial activity, indicating potential applications in materials science (Mello et al., 2004).
Safety and Hazards
properties
IUPAC Name |
2-pyridin-4-ylethanethiol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NS.ClH/c9-6-3-7-1-4-8-5-2-7;/h1-2,4-5,9H,3,6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXSMNPPSEOLAGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CCS.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20466083 |
Source
|
| Record name | 4-Pyridineethanethiol Hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20466083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6298-11-9 |
Source
|
| Record name | 4-(2-Mercaptoethyl)pyridine hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6298-11-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 45868 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006298119 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6298-11-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=45868 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Pyridineethanethiol Hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20466083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid hydrate](/img/structure/B15061.png)
